Cas no 2171747-44-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid
• CAS No: 2171747-44-5
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6246287
• PubChem ID: 165552283
• Update Time: 2025-10-19

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid
• 2171747-44-5
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxypropanoic acid
• EN300-1487679

• Inchi： 1S/C24H28N2O6/c1-14(2)11-20(22(28)25-12-21(27)23(29)30)26-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21,27H,11-13H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： BLBSUZHDUMJBMB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid (CAS No. 2171747-44-5)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid, identified by its CAS number 2171747-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an amino acid-derived backbone, make it a versatile intermediate in synthetic chemistry and a promising candidate for further biochemical exploration.

The molecular structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The Fmoc moiety is particularly noteworthy, as it is commonly used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. This protection strategy ensures selective modification of other reactive sites within the molecule, allowing for precise control over synthetic pathways. Additionally, the presence of an amide bond and a hydroxyl group provides opportunities for further derivatization, enabling the creation of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in compounds that mimic or interact with natural amino acids, as these molecules can serve as scaffolds for the development of enzyme inhibitors, receptor modulators, and other therapeutic agents. The structural similarity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid to bioactive peptides makes it an attractive candidate for such applications. For instance, studies have demonstrated that molecules with similar backbones can interfere with pathogenic protein-protein interactions or modulate signaling pathways involved in diseases such as cancer and neurodegeneration.

The fluorenylmethoxycarbonyl (Fmoc) group in this compound not only serves as a protective moiety but also imparts fluorescence properties when incorporated into larger biomolecules. This feature has been exploited in various biochemical assays, including fluorescence-based detection methods for amino acids or peptides. Furthermore, the hydrophobic nature of the fluorene ring enhances the compound's solubility in organic solvents while maintaining stability under various reaction conditions, making it suitable for both laboratory-scale synthesis and industrial applications.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular properties to improve drug efficacy and reduce side effects. The structural features of 3-2-(({9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid align well with these principles. For example, the presence of both hydrophobic and polar functional groups allows for selective binding to target proteins while minimizing interactions with off-target molecules. This balance is crucial for developing drugs with high specificity and low toxicity.

One particularly exciting area of research involves the use of this compound as a precursor for peptidomimetics—molecules designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties. Peptidomimetics have shown promise in treating a wide range of diseases, including inflammatory disorders and infectious diseases. The ability to introduce non-natural amino acids or modify existing peptide sequences through techniques like solid-phase peptide synthesis makes compounds like 3-(2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)-4-methylpentanamido}-2-hydroxypropanoic acid) valuable tools in this endeavor.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the protection of the amino group with an Fmoc moiety, followed by selective cleavage and modification at other reactive sites. Advances in synthetic methodologies have made it possible to streamline these processes, reducing reaction times and improving scalability. For instance, automated peptide synthesizers can now handle complex sequences with high precision, enabling researchers to explore more intricate derivatives of this compound.

From a biochemical perspective, understanding how this molecule interacts with biological systems is crucial for unlocking its therapeutic potential. Initial studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors by mimicking natural substrates or binding pockets. These interactions could lead to novel treatments for conditions such as metabolic disorders or neurological diseases where enzyme activity plays a critical role.

The role of computational chemistry in designing and optimizing molecules like 3-(2-{(9H-fluorenin 9 ylmethoxycarbonyl})amino)-4-methylpentanamido}-2-hydroxypropanoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how changes in structure will affect biological activity without conducting extensive experimental trials. By integrating experimental data with computational predictions, scientists can accelerate the discovery process significantly.

In conclusion,3-(2-{(9H-fluorenylmethoxycarbonyl}amino)-4-methylpentanamido}-2-hydroxypropanoic acid (CAS No. 2171747445) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of protective groups, functional moieties,and derivatization potential makes it a valuable asset in pharmaceutical research. As our understanding of biological systems continues to evolve,this compoundand its derivatives are likely to play an increasingly important role in addressing some of the most challenging medical problems facing society today.